Cas no 632299-38-8 (Butanoic acid, 2-ethoxy-4-formylphenyl ester)
632299-38-8 structure
Product Name:Butanoic acid, 2-ethoxy-4-formylphenyl ester
CAS No:632299-38-8
MF:C13H16O4
MW:236.263744354248
CID:426983
PubChem ID:713393
Update Time:2025-04-19
Butanoic acid, 2-ethoxy-4-formylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-ethoxy-4-formylphenyl ester
- (2-ethoxy-4-formylphenyl) butanoate
- 632299-38-8
- 4-formyl-2-ethoxyphenyl butanoate
- SR-01000294929
- 2-ethoxy-4-formylphenyl butanoate
- SR-01000294929-1
- 2-Ethoxy-4-formylphenyl butyrate
- AKOS005617331
- DTXSID00351908
-
- Inchi: 1S/C13H16O4/c1-3-5-13(15)17-11-7-6-10(9-14)8-12(11)16-4-2/h6-9H,3-5H2,1-2H3
- InChI Key: DKLNBKQWFAIPCG-UHFFFAOYSA-N
- SMILES: O(C(CCC)=O)C1C=CC(C=O)=CC=1OCC
Computed Properties
- Exact Mass: 236.10488
- Monoisotopic Mass: 236.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Butanoic acid, 2-ethoxy-4-formylphenyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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